Cas no 1803693-53-9 (2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1803693-53-9
• MF: C₇H₃F₅N₂O₂
• MW: 242.102938890457
• CID: 4847741
• Update Time: 2023-08-19

2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O2/c8-6(9)4-1-3(7(10,11)12)5(2-13-4)14(15)16/h1-2,6H
• InChI Key： KOIAVBABTBAOFK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=NC=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7